Cas no 9024-13-9 (Chondroitinase ABC from Proteus vulgaris)

• Product Name: Chondroitinase ABC from Proteus vulgaris
• CAS No: 9024-13-9
• MF: C₉₉H₁₄₄N₃₆
• MW: 1838.44387435913
• CID: 805108
• PubChem ID: 168009893
• Update Time: 2025-05-25

Chondroitinase ABC from Proteus vulgaris Chemical and Physical Properties

Names and Identifiers

• Endolyase, chondroitinABC
• CHONDROITIN ABC LYASE
• CHONDROITINASE ABC
• Chondroitinase ABC from Proteus vulgaris
• EC 4.2.2.4
• chondroitinase abc F. proteus vulgaris
• Chondroitinase ABC, Proteus vulgaris*Not available Japan*
• Chondroitinase ABC, Recomb.
• chondroitinase-abc bsa free
• Chondroitinase ABC from Proteus vulgaris BSA free, lyophilized powder, 50-250 units/mg protein (using chondroitin sulfate C as substrate)
• 9024-13-9
• QSCUSRCQBGTCDB-UHFFFAOYSA-N
• 65997-13-9
• Chondroitinase ABC from Proteus vulgaris

• MDL： MFCD00130795
• Inchi： 1S/9C11H16N4/c9*1-9(12)15-11(13)14-8-7-10-5-3-2-4-6-10/h9*2-6H,7-8H2,1H3,(H4,12,13,14,15)
• InChI Key： QSCUSRCQBGTCDB-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 1838.24082358g/mol
• Monoisotopic Mass: 1837.23746875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 135
• Rotatable Bond Count: 36
• Complexity: 239
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 9
• Topological Polar Surface Area: 691Ų

Experimental Properties

• Color/Form: Not available
• Solubility: 0.01% bovine serum albumin aqueous (BSA) solution: soluble
• Solubility: Not available

Chondroitinase ABC from Proteus vulgaris Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Additional information on Chondroitinase ABC from Proteus vulgaris

Chondroitinase ABC from Proteus vulgaris (CAS No. 9024-13-9): A Comprehensive Overview

Chondroitinase ABC from Proteus vulgaris, identified by its Chemical Abstracts Service (CAS) number CAS No. 9024-13-9, is a highly specialized enzyme with significant applications in the fields of biochemistry, molecular biology, and pharmaceutical research. This enzyme, derived from the bacterium Proteus vulgaris, has garnered considerable attention due to its unique ability to hydrolyze glycosaminoglycans (GAGs), particularly chondroitin sulfate and dermatan sulfate. Its molecular structure and catalytic properties make it an invaluable tool in various scientific and industrial processes.

The primary function of Chondroitinase ABC is to cleave the β-1,4-glycosidic bonds within GAG chains, thereby breaking down these complex carbohydrates into smaller, more manageable units. This process is crucial in numerous biological pathways, including cartilage degradation, wound healing, and tumor progression. The enzyme's specificity for GAGs has made it a key player in studying the structural and functional aspects of these molecules, which are essential components of the extracellular matrix.

In recent years, research involving Chondroitinase ABC from Proteus vulgaris has expanded significantly, particularly in the context of osteoarthritis (OA) therapy. Studies have demonstrated that by reducing GAG levels in joint cartilage, this enzyme can mitigate inflammation and pain associated with OA. Furthermore, its ability to modulate the extracellular matrix composition has opened new avenues for tissue engineering and regenerative medicine. For instance, researchers are exploring its potential in developing biomimetic scaffolds that can support cell growth and tissue repair.

The enzyme's therapeutic potential extends beyond OA treatment. Emerging evidence suggests that Chondroitinase ABC may play a role in cancer management. By degrading GAGs on the surface of cancer cells, it can interfere with cell adhesion and metastasis, making it a promising candidate for anti-cancer strategies. Additionally, its application in neural regeneration has been investigated, with preliminary studies indicating that it can enhance nerve growth factor (NGF) signaling and promote neuron survival.

The biochemical properties of Chondroitinase ABC from Proteus vulgaris are also of great interest to researchers. The enzyme typically exists as a homodimer with a molecular weight of approximately 70 kDa. Its optimal activity is observed at neutral pH (around 7.0) and moderate temperatures (37°C). The active site of the enzyme contains critical residues such as glutamic acid and aspartic acid, which are essential for its catalytic function. Understanding these structural features has enabled scientists to engineer derivatives with enhanced stability and efficiency.

In industrial applications, Chondroitinase ABC is utilized in the production of modified GAGs for pharmaceuticals and cosmetics. Its ability to selectively hydrolyze specific bonds allows for the creation of novel compounds with tailored properties. For example, enzymatically modified GAGs have shown promise in enhancing drug delivery systems by improving bioavailability and targeting specificity.

The latest advancements in genomics and proteomics have further illuminated the role of Chondroitinase ABC from Proteus vulgaris in complex biological systems. High-throughput sequencing techniques have revealed how variations in the gene encoding this enzyme can influence susceptibility to diseases such as rheumatoid arthritis. Similarly, proteomic studies have identified interacting partners that modulate its activity, providing insights into potential therapeutic targets.

The development of recombinant DNA technology has revolutionized the production of high-purity Chondroitinase ABC. By expressing the gene in suitable host organisms like *Escherichia coli* or *Saccharomyces cerevisiae*, researchers can obtain large quantities of the enzyme for both research and commercial purposes. This has facilitated more extensive clinical trials and scaled-up applications without compromising quality or consistency.

Ethical considerations are also important when discussing the use of enzymes like Chondroitinase ABC from Proteus vulgaris. While its benefits are well-documented, ensuring sustainable production methods and equitable access to derived therapies remains a challenge. Efforts are underway to optimize bioprocessing techniques to minimize environmental impact while maximizing yield efficiency.

In conclusion, Chondroitinase ABC from Proteus vulgaris (CAS No. 9024-13-9) represents a cornerstone enzyme in modern biomedical research. Its multifaceted applications span from therapeutic interventions in degenerative diseases to advancements in tissue engineering and drug development. As our understanding of its mechanisms continues to evolve, so too will its potential contributions to human health and scientific innovation.